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Compound of Interest

Compound Name: H-TYR-PRO-NH2 HCL
CAS No.: 145118-98-5
Cat. No.: B595840
. J

H-TYR-PRO-NH2 HCL, or Tyrosyl-Prolinamide hydrochloride, is a dipeptide derivative of
significant interest in various research domains, including pharmacology and biochemistry. It is
composed of two amino acids, L-tyrosine and L-proline, with the C-terminus amidated and the
entire molecule formulated as a hydrochloride salt. This modification from its parent dipeptide,
Tyrosyl-proline, enhances its solubility in aqueous solutions and can alter its biological activity
and stability, making it a valuable tool for in-vitro and in-vivo studies.

This guide, intended for researchers, scientists, and drug development professionals, provides
a comprehensive overview of the chemical identity of H-TYR-PRO-NH2 HCL and a detailed
analysis of its safety profile. Given the absence of a dedicated safety data sheet (SDS) for this
specific compound, this document synthesizes information from the constituent amino acids,
related chemical structures, and the known hazards of hydrochloride salts to provide a robust
framework for its safe handling and use in a laboratory setting.

Part 1: Chemical Identification and Physicochemical
Properties

A specific PubChem Compound Identification (CID) for H-TYR-PRO-NH2 HCL is not available
in the PubChem database as of the last update. However, the parent dipeptide, Tyrosyl-proline,
IS registered.

e PubChem CID for Parent Compound (Tyrosyl-proline): 9795637[1]
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It is crucial to understand the structural differences: H-TYR-PRO-NH2 HCL has a C-terminal
amide (-NH2) instead of a carboxylic acid (-OH) and is complexed with hydrochloric acid (HCI).
These modifications significantly impact its chemical properties, particularly its solubility and

potential corrosivity.

Property Value Source
Molecular Formula C14H20CIN3O3 Calculated
Molecular Weight 313.78 g/mol Calculated
Parent Compound Tyrosyl-proline PubChem[1]
Parent Molecular Formula C14H18N204 PubChem[1]
Parent Molecular Weight 278.30 g/mol PubChem[1]

Part 2: Comprehensive Safety and Hazard
Assessment

As no specific Safety Data Sheet (SDS) for H-TYR-PRO-NH2 HCL is available, this section
provides a composite hazard assessment based on the known properties of its components
and analogous compounds. The primary anticipated hazards stem from the hydrochloride salt,
which can impart corrosive properties, and the fine, powdered nature of the compound, which

can pose an inhalation risk.

GHS Hazard Classification (Anticipated)

GHS Pictogram(s) Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation.

o H319: Causes serious eye
Eye Damage/Irritation o
irritation.

) o H335: May cause respiratory
Respiratory Irritation L
irritation.
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This table is a predictive assessment and should be treated with caution. All handling should be
performed assuming these hazards are present.

Routes of Exposure and Potential Health Effects

 Inhalation: Inhalation of the dust may cause respiratory tract irritation.[2][3] Symptoms can
include coughing, sneezing, and shortness of breath.

o Skin Contact: May cause skin irritation, redness, and itching.[2][3]

o Eye Contact: Expected to cause serious eye irritation, potentially leading to redness,
watering, and pain.[2][3]

 Ingestion: While the toxicity of this specific dipeptide is not fully characterized, ingestion may
cause gastrointestinal irritation.[4]

Part 3: Experimental Protocols for Safe Handling

Adherence to a strict and well-documented handling protocol is paramount to ensuring
laboratory safety. The following protocol is designed as a self-validating system, where each
step mitigates a potential hazard identified in the assessment.

Personal Protective Equipment (PPE)

A baseline of appropriate PPE is non-negotiable. The causality is simple: to prevent exposure,
physical barriers are essential.

o Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or
European Standard EN166.

» Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of gloves
immediately after handling and wash hands thoroughly.

o Body Protection: A lab coat is mandatory. For larger quantities, consider a chemical-resistant
apron.

» Respiratory Protection: If handling outside of a certified fume hood or if dust is generated, a
NIOSH-approved respirator is required.
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Workflow for Preparation of a Stock Solution

This workflow is designed to minimize exposure and ensure accuracy.
e Preparation and Decontamination:
o Designate a specific work area, preferably within a certified chemical fume hood.

o Ensure all necessary equipment (balance, weigh paper, spatula, volumetric flask, solvent,
vortex mixer) is inside the hood.

o Decontaminate the work surface before and after use.
e Weighing the Compound:
o Tare the analytical balance with the weigh paper.

o Carefully weigh the desired amount of H-TYR-PRO-NH2 HCL. Avoid creating dust. The
use of a micro-spatula is recommended for better control.

e Solubilization:

[¢]

Carefully transfer the weighed powder into the volumetric flask.

o Add a small amount of the desired solvent (e.g., sterile water or PBS) to the weigh paper
to rinse any remaining powder into the flask.

o Add solvent to approximately 80% of the final volume.

o Cap the flask and vortex gently until the solid is completely dissolved. The hydrochloride
salt should aid in aqueous solubility.

o Once dissolved, add solvent to the final volume mark. Invert the flask several times to
ensure a homogenous solution.

» Storage and Labeling:

o Transfer the solution to an appropriate, clearly labeled storage vessel.
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o The label should include:

Compound Name: H-TYR-PRO-NH2 HCL

Concentration

Solvent

Date of Preparation

Your Initials

o Store the solution under appropriate conditions, typically refrigerated (2-8°C) and
protected from light, unless otherwise specified.

Part 4: Emergency Procedures and Waste Disposal
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[4] Seek medical attention if irritation
persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[4]

Waste Disposal

All waste materials should be considered hazardous.

e Solid Waste: Collect any unused solid H-TYR-PRO-NH2 HCL and contaminated disposables
(e.g., gloves, weigh paper) in a designated, sealed hazardous waste container.
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» Liquid Waste: Dispose of solutions in a designated hazardous agueous waste container.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical flow for the safe handling of H-TYR-PRO-NH2
HCL, from receipt to disposal.
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Safe Handling Workflow for H-TYR-PRO-NH2 HCL
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Caption: Workflow for safe handling of H-TYR-PRO-NH2 HCL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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